Cas no 160513-34-8 (4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone)

• Product Name: 4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone
• CAS No: 160513-34-8
• MF: C₁₈H₂₁F₃O
• MW: 310.353955984116
• CID: 2780244
• PubChem ID: 54052036
• Update Time: 2025-04-21

4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• LTOIKVJZFHYJMQ-UHFFFAOYSA-N
• 4'-(3,4,5-trifluorophenyl)-[1,1'-bi(cyclohexane)]-4-one
• SCHEMBL8449640
• DTXSID30708683
• SCHEMBL12228204
• 3~3~,3~4~,3~5~-Trifluoro-1~2~,1~3~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~(1~1~H)-one
• 160513-34-8
• SCHEMBL9405321
• LTOIKVJZFHYJMQ-AULYBMBSSA-N
• 4-(trans-4'-(3',4',5'-trifluorophenyl)cyclohexyl)cyclohexanone
• 4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone

• Inchi： 1S/C18H21F3O/c19-16-9-14(10-17(20)18(16)21)13-3-1-11(2-4-13)12-5-7-15(22)8-6-12/h9-13H,1-8H2
• InChI Key： LTOIKVJZFHYJMQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1CCC(CC1)C1CCC(CC1)=O)F)F

Computed Properties

• Exact Mass: 310.15444978Da
• Monoisotopic Mass: 310.15444978Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų